Cas no 143294-89-7 (Trinexapac)

• Product Name: Trinexapac
• CAS No: 143294-89-7
• MF: C₁₁H₁₂O₅
• MW: 224.209983825684
• MDL: MFCD04038744
• CID: 147774
• PubChem ID: 14371531
• Update Time: 2025-04-19

Trinexapac Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 4-(cyclopropylhydroxymethylene)-3,5-dioxo-
• 4-(Cyclopropylhydroxymethylene)-3,5-dioxocyclohexanecarboxylic acid
• 4-[cyclopropyl(hydroxy)methylidene]-3,5-dioxocyclohexane-1-carboxylic acid
• TRINEXAPAC
• 112ZF04MPX
• SCHEMBL125835
• NS00004127
• Trinexapac [ISO]
• DTXSID90559517
• 143294-89-7
• Trinexapac acid
• C11H12O5
• DTXSID501019900
• NS00067849
• Trinexapac (free acid)
• Trinexapac-ethyl metabolite
• E80362
• 4-[cyclopropyl(hydroxy)methylidene]-3,5-dioxocyclohexanecarboxylic acid
• 4-cyclopropanecarbonyl-3-hydroxy-5-oxocyclohex-3-ene-1-carboxylic acid
• Cyclohexanecarboxylic acid, 4-(cyclopropylhydroxymethylene)-3,5-dioxo-
• UNII-112ZF04MPX
• Q15632713
• Cyclohexanecarboxylic acid, 4-(cyclopropylcarbonyl)-3,5-dioxo-
• 1ST24002
• trinexapac-ethyl TP1
• CHEBI:83454
• 4-(Cyclopropyl(hydroxy)methylene)-3,5-dioxocyclohexanecarboxylic acid
• Trinexapac

• MDL： MFCD04038744
• Inchi： 1S/C11H12O5/c12-7-3-6(11(15)16)4-8(13)9(7)10(14)5-1-2-5/h5-6,14H,1-4H2,(H,15,16)/b10-9-
• InChI Key： DFFWZNDCNBOKDI-KTKRTIGZSA-N
• SMILES： O/C(=C1\C(CC(C(=O)O)CC\1=O)=O)/C1CC1

Computed Properties

• Exact Mass: 224.06800
• Monoisotopic Mass: 224.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 467.6±45.0 °C at 760 mmHg
• Flash Point: 250.7±25.2 °C
• PSA: 91.67000
• LogP: 0.84130
• Vapor Pressure: 0.0±2.6 mmHg at 25°C

Trinexapac Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)